molecular formula C14H13ClN4O2S B6443742 8-(4-chloro-1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione CAS No. 2549046-64-0

8-(4-chloro-1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Cat. No. B6443742
CAS RN: 2549046-64-0
M. Wt: 336.8 g/mol
InChI Key: XCPCQYBIUHYWIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-(4-chloro-1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known as 8-Chloro-1,3-benzothiazol-2-yl-1,3,8-triazaspiro[4.5]decane-2,4-dione or C-BTD, is a synthetic compound with a wide range of applications. It has been used for various purposes, including as a dye, a pharmaceutical agent, a catalyst, and a reagent for organic synthesis. C-BTD is a highly versatile compound, and its properties make it a valuable tool for research.

Scientific Research Applications

C-BTD has been used in a variety of scientific research applications. It has been used as a dye in fluorescence microscopy, as a reagent for organic synthesis, and as a catalyst in a variety of reactions. C-BTD has also been used as a pharmaceutical agent in the treatment of cancer, as well as in the synthesis of other pharmaceutical compounds.

Mechanism of Action

Target of Action

The primary target of this compound is Aldose reductase . Aldose reductase is an enzyme involved in glucose metabolism, and it plays a crucial role in the development of long-term complications in diabetes.

Mode of Action

It is believed to interact with aldose reductase, potentially inhibiting its activity . This interaction could lead to changes in glucose metabolism, which could have therapeutic implications in conditions like diabetes.

Biochemical Pathways

The compound is likely to affect the polyol pathway , where Aldose reductase plays a key role. By inhibiting Aldose reductase, the compound could potentially prevent the accumulation of sorbitol, a sugar alcohol that can cause cellular damage when present in high concentrations.

Result of Action

The molecular and cellular effects of the compound’s action are likely related to its potential inhibitory effect on Aldose reductase . By inhibiting this enzyme, the compound could potentially prevent the harmful effects of excessive sorbitol accumulation, such as oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

C-BTD has several advantages for use in lab experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also highly soluble in water, which makes it easy to work with. However, C-BTD does have some limitations. It is not very stable in the presence of light or heat and can be easily degraded if not stored properly.

Future Directions

Despite its numerous applications, there is still much to be learned about C-BTD. Possible future directions for research include exploring its potential use as an anti-inflammatory, studying its mechanism of action in more detail, and investigating its potential applications in other areas of medicine. Additionally, further research could be done to identify new synthesis methods, as well as to investigate the effects of C-BTD on other biological systems.

Synthesis Methods

C-BTD can be synthesized in a variety of ways, but the most common method is the reaction of 4-chlorobenzothiazole and 1,3,8-triazaspiro[4.5]decane-2,4-dione. This reaction is typically carried out in aqueous solution at room temperature. The product can then be isolated by filtration or by precipitation with a suitable solvent.

properties

IUPAC Name

8-(4-chloro-1,3-benzothiazol-2-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13ClN4O2S/c15-8-2-1-3-9-10(8)16-13(22-9)19-6-4-14(5-7-19)11(20)17-12(21)18-14/h1-3H,4-7H2,(H2,17,18,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XCPCQYBIUHYWIZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC12C(=O)NC(=O)N2)C3=NC4=C(S3)C=CC=C4Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13ClN4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.